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Compound of Interest

Compound Name: Ac-Leu-Arg-AMC

Cat. No.: B612774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl-Leucyl-Arginyl-7-amino-4-methylcoumarin (Ac-Leu-Arg-AMC) is a fluorogenic peptide

substrate utilized to assay the activity of certain proteases. Cleavage of the amide bond

between arginine and 7-amino-4-methylcoumarin (AMC) by an enzyme releases the highly

fluorescent AMC moiety. The resulting fluorescence can be measured to quantify enzymatic

activity. This document provides detailed protocols for the preparation of Ac-Leu-Arg-AMC
stock solutions and subsequent working solutions for use in enzyme kinetic assays.

Chemical Properties and Storage
A summary of the key chemical and physical properties of Ac-Leu-Arg-AMC is provided in the

table below.
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Property Value

Molecular Formula C₂₄H₃₄N₆O₅

Molecular Weight 486.56 g/mol [1]

Excitation Wavelength 360-380 nm[2][3]

Emission Wavelength 440-460 nm[2][3][4]

Appearance Lyophilized solid/Powder[1]

Purity (HPLC) ≥95%

Storage: The lyophilized powder should be stored at -20°C.[1] Upon reconstitution, the stock

solution should be aliquoted and stored at -20°C for up to one month or at -80°C for up to six

months to avoid repeated freeze-thaw cycles.[5][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ac-Leu-Arg-AMC
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ac-Leu-Arg-AMC in

dimethyl sulfoxide (DMSO).

Materials:

Ac-Leu-Arg-AMC (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:
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Equilibration: Allow the vial of lyophilized Ac-Leu-Arg-AMC to equilibrate to room

temperature before opening to prevent condensation.

Mass Calculation: The lyophilized product may contain trifluoroacetic acid (TFA) salts from

the purification process, which can contribute to the total mass.[1] For precise concentration

calculations, it is recommended to account for the peptide content, which is typically greater

than 80%.[1] However, for most standard in vitro assays, the residual TFA levels do not

cause interference.[1] For this protocol, we will assume 100% peptide content for simplicity.

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Molarity (mM) * Volume (L) * Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM solution: Mass (mg) = 10 mM * 0.001 L * 486.56 g/mol =

4.8656 mg

Reconstitution:

Carefully weigh out approximately 5 mg of Ac-Leu-Arg-AMC powder and record the exact

weight.

Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to

5 mg of powder, add 1.028 mL of DMSO.

Calculation: Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Molarity (mol/L) *

1000

Dissolution: Vortex the solution thoroughly until the peptide is completely dissolved. Gentle

warming and sonication can be used to aid dissolution if necessary.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[5][6]

Stock Solution Preparation Table
The following table provides the required mass of Ac-Leu-Arg-AMC to prepare stock solutions

of various concentrations.
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Desired Concentration Volume Mass of Ac-Leu-Arg-AMC

1 mM 1 mL 0.487 mg

5 mM 1 mL 2.433 mg

10 mM 1 mL 4.866 mg

Protocol 2: Preparation of a 100 µM Working Solution
This protocol describes the dilution of the 10 mM stock solution to a 100 µM working solution

for use in a typical enzyme assay.

Materials:

10 mM Ac-Leu-Arg-AMC stock solution in DMSO

Assay buffer (e.g., 20 mM TRIS, 1 mM EDTA, 150 mM NaCl, pH 7.3)[7]

Microcentrifuge tubes

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Ac-Leu-Arg-AMC stock solution at room

temperature.

Dilution Calculation: Use the C1V1 = C2V2 formula to calculate the required volume of the

stock solution.

C1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution to be added

C2 = Desired concentration of working solution (100 µM or 0.1 mM)

V2 = Final volume of working solution
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To prepare 1 mL of a 100 µM working solution: (10 mM) * V1 = (0.1 mM) * (1 mL) --> V1 =

0.01 mL or 10 µL

Preparation: Add 10 µL of the 10 mM Ac-Leu-Arg-AMC stock solution to 990 µL of the assay

buffer.

Mixing: Mix the solution thoroughly by gentle vortexing or pipetting.

Use: The working solution is now ready for use in the enzyme assay. It is recommended to

prepare the working solution fresh on the day of the experiment.[8]

Visualizations
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Workflow for Ac-Leu-Arg-AMC Stock and Working Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh Ac-Leu-Arg-AMC Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot and Store at -20°C/-80°C

Thaw Stock Solution Aliquot

For immediate use or storage

Dilute with Assay Buffer

Mix Thoroughly

Ready for Enzyme Assay

Click to download full resolution via product page

Caption: Workflow for preparing Ac-Leu-Arg-AMC solutions.
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Enzymatic Cleavage of Ac-Leu-Arg-AMC

Enzymatic Reaction

Ac-Leu-Arg-AMC (Non-fluorescent)

Protease

Binding

Ac-Leu-Arg + AMC (Fluorescent)

Cleavage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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